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Compound of Interest

Compound Name: Bapta tetraethyl ester

Cat. No.: B153532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of BAPTA-AM (1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid, acetoxymethyl ester), a cornerstone tool for

the investigation of intracellular calcium signaling. This document details its mechanism of

action, chemical and physical properties, and provides detailed protocols for its application in

cellular and tissue-based experiments. Furthermore, it presents key signaling pathways and

experimental workflows in a clear, visual format to facilitate understanding and experimental

design.

Core Principles of BAPTA-AM
BAPTA-AM is a cell-permeant analog of the potent and selective calcium chelator, BAPTA.[1]

Its lipophilic acetoxymethyl (AM) ester groups are crucial for its function, allowing it to readily

cross the plasma membrane of live cells.[1][2] Once inside the cell, ubiquitous intracellular

esterases cleave these AM groups, trapping the now membrane-impermeant, active form of

BAPTA within the cytoplasm.[1][3] In this active state, BAPTA exhibits a high affinity and

selectivity for calcium ions (Ca²⁺), effectively buffering intracellular calcium concentrations.[1]

This allows researchers to probe the fundamental role of calcium in a vast array of cellular

processes, from neurotransmission and muscle contraction to apoptosis and gene expression.

[3]

One of the key advantages of BAPTA over other chelators like EGTA is its relative insensitivity

to pH changes within the physiological range.[4][5] Additionally, BAPTA binds and releases
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calcium ions approximately 50 to 400 times faster than EGTA, making it particularly effective for

studying rapid calcium transients.[2][4][5]

Quantitative Data
The following tables summarize the key quantitative properties of BAPTA-AM and its active

form, BAPTA.

Property Value References

Chemical Formula C₃₄H₄₀N₂O₁₈ [6][7]

Molecular Weight 764.68 g/mol [3][6]

CAS Number 126150-97-8 [6][7][8]

Purity >95% [6][9]

Solubility

Soluble in DMSO (>16.3

mg/mL) and DMF; insoluble in

water.

[7][10]

Storage

Store at -20°C, protected from

light and moisture. Stock

solutions in DMSO can be

stored for several months at

-20°C.

[3][10]
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Parameter Value Notes References

Kd for Ca²⁺ (BAPTA)
~110 nM - 160 nM (in

the absence of Mg²⁺)

The dissociation

constant (Kd) can vary

with experimental

conditions such as

pH, temperature, and

ionic strength. A lower

Kd indicates higher

affinity.

[4][5][8][10]

Selectivity for Ca²⁺

over Mg²⁺
High (10⁵-fold)

This high selectivity is

critical given the much

higher intracellular

concentration of

magnesium compared

to calcium.

[4][5]

Ca²⁺ On-Rate (kon) ~4.0 x 10⁸ M⁻¹s⁻¹

Significantly faster

than EGTA, allowing

for the effective

buffering of rapid and

localized calcium

signals.

[5]

Ca²⁺ Off-Rate (koff) Fast

Contributes to its

ability to rapidly buffer

calcium transients.

[5]

Typical Loading

Concentration

(BAPTA-AM)

1-100 µM (commonly

1-10 µM)

The optimal

concentration should

be determined

empirically for each

cell type and

experimental

question.

[1][4][10]

Typical Incubation

Time

20-120 minutes Highly dependent on

the cell type and

[11]
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experimental

conditions.

De-esterification Time ~30 minutes

An additional

incubation period after

loading to ensure

complete cleavage of

the AM esters by

intracellular esterases.

[1][11]

Absorption Maxima

(BAPTA)

Free: 254 nm;

Complexed with Ca²⁺:

274 nm

This spectral shift

upon calcium binding

allows BAPTA to be

used as a calcium

indicator, although this

is not its primary

application.

[8][10]

Emission Maxima

(BAPTA)

363 nm (free and

complexed)

The emission

maximum does not

shift upon calcium

binding.

[8]

Mechanism of Action and Experimental Workflow
The following diagrams illustrate the mechanism of BAPTA-AM action and a typical

experimental workflow for its use in calcium signaling studies.
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Mechanism of BAPTA-AM Action
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Caption: Mechanism of BAPTA-AM cell loading and calcium chelation.
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Experimental Workflow for BAPTA-AM Application

1. Cell Preparation
(Plate and adhere cells)

2. Prepare Loading Solution
(BAPTA-AM in buffer, optional Pluronic F-127)

3. Cell Loading
(Incubate cells with loading solution)

4. Washing
(Remove extracellular BAPTA-AM)

5. De-esterification
(Allow for complete cleavage of AM esters)

6. Experimentation
(Stimulate cells and measure response)

7. Data Analysis
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BAPTA-AM in the IP₃ Signaling Pathway

Agonist

GPCR

Binds

PLC

Activates

PIP₂

Cleaves

IP₃ DAG

IP₃ Receptor
(on ER membrane)

Binds

Ca²⁺ Release

Opens channel

Endoplasmic Reticulum
(Ca²⁺ Store)

BAPTA
Ca²⁺-Dependent

Downstream Effects
(e.g., PKC activation, Calmodulin activation)

ActivatesChelates

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role of BAPTA-AM in Calcium-Mediated Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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